N-(4-methyl-1,3-dioxan-2-ylmethyl)methylamine
Cat. No. B8371847
M. Wt: 145.20 g/mol
InChI Key: DNRYYAYMAQUJBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][CH:3]1[O:4][CH2:5][CH2:6][CH:7]([CH3:9])[O:8]1.[CH3:12][NH2:13].[Na+:11].[OH-:10]>>[CH2:2]([CH:3]1[O:4][CH2:5][CH2:6][CH:7]([CH3:9])[O:8]1)[NH:13][CH3:12]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC1CCOC(CBr)O1
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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CN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CNCC1OCCC(C)O1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
